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The nuclear shell model is a fundamental framework in nuclear physics that describes the

arrangement of protons and neutrons (nucleons) within an atomic nucleus in discrete energy

levels, or shells, analogous to the electron shells in atoms.[1][2] When shells are completely

filled with nucleons, the nucleus exhibits exceptional stability, leading to the concept of "magic

numbers."[1]

Carbon-15 is an unstable, neutron-rich radioisotope of carbon with 6 protons and 9 neutrons.

[3][4] Its half-life is approximately 2.449 seconds, undergoing beta-minus decay to the stable

Nitrogen-15.[3][5] The study of exotic nuclei like ¹⁵C provides a stringent test for nuclear models

and enhances our understanding of nuclear forces, particularly in neutron-rich environments.[6]

Nucleonic Configuration of Carbon-15
According to the independent particle shell model, the 6 protons and 9 neutrons of ¹⁵C fill the

available energy shells as follows:

Protons (Z=6): The six protons completely fill the lowest two proton shells:

(1s₁/₂) shell: 2 protons

(1p₃/₂) shell: 4 protons

Neutrons (N=9): The first eight neutrons fill the shells up to the N=8 magic number:

(1s₁/₂) shell: 2 neutrons
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(1p₃/₂) shell: 4 neutrons

(1p₁/₂) shell: 2 neutrons

The ninth, or valence, neutron occupies an orbital in the next available shell, the sd shell. The

specific orbital this neutron occupies determines the ground and low-lying excited states of the

nucleus.

Ground State (1/2⁺): The ground state of ¹⁵C has a spin-parity of 1/2⁺.[3] This is explained by

the valence neutron occupying the 1s₁/₂ orbital.[7] The positive parity is determined by the

orbital angular momentum of the neutron (l=0 for an s orbital, parity = (-1)ˡ).

First Excited State (5/2⁺): There is a notable bound excited state at 0.740 MeV.[8] This

isomeric state is understood as the valence neutron occupying the 0d₅/₂ orbital (l=2, resulting

in positive parity).

The structure of ¹⁵C, particularly the configurations of its valence neutron, is a key area of study

for understanding p-sd shell interactions.[8][9]

Quantitative Data for Carbon-15 States
Experimental investigations have characterized several energy states of the ¹⁵C nucleus. The

excitation energies, spin-parity assignments (Jπ), and spectroscopic factors provide critical

data for refining shell model calculations. Spectroscopic factors represent the probability that a

nuclear state can be described by a single-particle configuration.[10][11]

State
Excitation
Energy (MeV)

Jπ
Spectroscopic
Factor (S)

Experimental
Probe

Ground State 0.0 1/2⁺ ~0.76 - 1.03 ¹⁴C(d,p), ¹⁶C(d,t)

1st Excited 0.740 5/2⁺ - ¹⁶C(d,t)

2nd Excited 2.76(31) (1/2⁻, 3/2⁻) - ¹⁶C(d,t)

3rd Excited 5.41(32) (1/2⁻, 3/2⁻) - ¹⁶C(d,t)
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Data sourced from studies of the ¹⁶C(d,t) and ¹⁴C(d,p) reactions.[7][8] The unbound states at

2.76 and 5.41 MeV are interpreted as particle-hole excitations, providing insight into the N=8

shell gap.[8]

Experimental Protocols for Studying Carbon-15
The structure of exotic, short-lived nuclei like ¹⁵C is probed using a variety of experimental

techniques, often involving particle accelerators to produce radioactive ion beams.[12][13]

Production of Carbon-15 Beams
Carbon-15 is produced artificially through nuclear reactions. Common production methods

include:

Deuteron stripping on a ¹⁴C target: ¹⁴C(d,p)¹⁵C.[3]

Triton-induced reaction on a ¹³C target: ¹³C(t,p)¹⁵C.[14]

Neutron-induced reaction on an ¹⁸O target: ¹⁸O(n,α)¹⁵C.[3]

Once produced, the ¹⁵C ions are separated and can be used as a beam for further study.

Key Experimental Methodologies
4.2.1 Transfer Reactions Transfer reactions involve the transfer of one or more nucleons

between a projectile and a target nucleus. They are a powerful tool for determining

spectroscopic factors.[10]

One-Neutron Pickup Reaction (e.g., ¹⁶C(d,t)¹⁵C): In this reaction, a deuteron (d) interacts

with a ¹⁶C target. The deuteron picks up a neutron, becoming a triton (t), and leaving behind

a ¹⁵C nucleus. By analyzing the energy and angle of the outgoing tritons, the energy levels of

the ¹⁵C nucleus can be determined.[8] This method has been crucial for identifying both

bound and unbound states in ¹⁵C.[6][8]

One-Neutron Stripping Reaction (e.g., ¹⁴C(d,p)¹⁵C): Here, a deuteron beam impinges on a

¹⁴C target. The deuteron strips off a neutron, which is captured by the ¹⁴C to form ¹⁵C, and a

proton (p) is emitted. The properties of the emitted proton reveal information about the final

state of the ¹⁵C nucleus.[8]
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4.2.2 Nucleon Knockout Reactions In these reactions, a high-energy projectile (like ¹⁵C or ¹⁶C)

strikes a light target (e.g., beryllium or carbon), and one or more nucleons are knocked out of

the projectile.[15][16]

Experimental Workflow: A beam of exotic nuclei (e.g., ¹⁶C) is directed onto a reaction target.

The resulting fragments (e.g., ¹⁵C) are identified and their momentum is measured using a

fragment separator and various detectors. Coincident gamma-rays or decay particles can

also be detected to identify the final state of the residual nucleus.[15][17]

Application to ¹⁵C: Single-neutron knockout from a ¹⁶C beam has been used to study the

structure of ¹⁵C.[8] The momentum distribution of the resulting ¹⁴C fragment after neutron

knockout from ¹⁵C has also been measured to investigate its potential halo structure.[7]

4.2.3 Beta-Decay Spectroscopy This method involves studying the gamma rays and delayed

particles emitted following the beta decay of a parent nucleus.

¹⁵C Beta Decay: The beta decay of ¹⁵C to ¹⁵N has been studied to measure its half-life and

the branching ratios to various excited states in ¹⁵N.[14] This provides information that can

be compared with shell-model calculations of beta-decay transition rates.

Visualizations
Nuclear Shell Model Diagram for Carbon-15
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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